Cas no 235088-69-4 (3,4,5-Trifluorobenzylamine)

• Product Name: 3,4,5-Trifluorobenzylamine
• CAS No: 235088-69-4
• MF: C₇H₆F₃N
• MW: 161.124452114105
• MDL: MFCD00236318
• CID: 67136
• PubChem ID: 2777048
• Update Time: 2025-06-07

3,4,5-Trifluorobenzylamine Chemical and Physical Properties

Names and Identifiers

• (3,4,5-Trifluorophenyl)methanamine
• 3,4,5-Trifluorobenzylamine
• 3,4,5-trifluorobenzyl amine
• (3,4,5-trifluorophenyl)methylamine
• 3, 4, 5-trifluorobenzylamine
• PubChem7403
• RARECHEM AL BW 0701
• AJGBQAAXUVSBCH-UHFFFAOYSA-N
• Benzenemethanamine,3,4,5-trifluoro-
• SBB087498
• 1584AB
• Benzenemethanamine, 3,4,5-trifluoro-
• 1-(3,4,5-trifluorophenyl)methanamine
• VZ34863
• 3,4,5-Trifluorobenzylamine, AldrichCPR
• FT-0614145
• A816755
• SCHEMBL1764604
• DTXSID50380349
• DS-4556
• MFCD00236318
• SB75868
• J-015132
• AC-17019
• AKOS009157406
• BDBM626031
• CK2434
• EN300-1611701
• 235088-69-4
• SY062291
• CS-W014325

• MDL： MFCD00236318
• Inchi： 1S/C7H6F3N/c8-5-1-4(3-11)2-6(9)7(5)10/h1-2H,3,11H2
• InChI Key： AJGBQAAXUVSBCH-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)CN)F)F

Computed Properties

• Exact Mass: 161.04500
• Monoisotopic Mass: 161.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: Yellow liquid
• Density: 1.32
• Melting Point: 44
• Boiling Point: 176.3°Cat760mmHg
• Flash Point: 69.4°C
• Refractive Index: 1.4736
• PSA: 26.02000
• LogP: 2.26290
• Solubility: Unable or difficult to mix
• Sensitiveness: Air Sensitive

3,4,5-Trifluorobenzylamine Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：2735
• Hazard Category Code： R34: can cause burns.
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34
• Packing Group：II
• Hazard Level：8
• HazardClass：8
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines
• Other Chemical Reagents

Additional information on 3,4,5-Trifluorobenzylamine

Professional Introduction to 3,4,5-Trifluorobenzylamine (CAS No. 235088-69-4)

3,4,5-Trifluorobenzylamine is a fluorinated aromatic amine compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile applications. With the CAS number CAS No. 235088-69-4, this compound is widely recognized for its role as an intermediate in the synthesis of various bioactive molecules. Its unique structural properties, characterized by the presence of three fluorine atoms substituting positions 3, 4, and 5 on the benzyl ring, contribute to its enhanced reactivity and stability, making it a valuable building block in medicinal chemistry.

The significance of 3,4,5-Trifluorobenzylamine lies in its ability to serve as a precursor for the development of novel therapeutic agents. Recent advancements in drug discovery have highlighted its utility in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its incorporation into kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The fluorine atoms in its structure not only improve the metabolic stability of these compounds but also enhance their binding affinity to target proteins.

In addition to its role in oncology research, 3,4,5-Trifluorobenzylamine has been explored in the development of antimicrobial agents. The introduction of fluorine atoms into aromatic rings is known to disrupt bacterial cell membranes and inhibit enzymatic activities essential for bacterial survival. Researchers have leveraged this property to design compounds with potent antibacterial and antifungal properties. Furthermore, the compound's amine group provides a reactive site for further functionalization, allowing chemists to tailor its properties for specific applications.

The synthesis of 3,4,5-Trifluorobenzylamine typically involves multi-step organic reactions that require precise control over reaction conditions. Common methodologies include nucleophilic substitution reactions on trifluorobenzyl halides or carboxylic acids followed by reduction steps. The use of palladium-catalyzed cross-coupling reactions has also been reported as an efficient route to introduce fluorine atoms into the benzyl ring. These synthetic strategies highlight the compound's importance as a synthetic intermediate in industrial and academic settings.

From a pharmacological perspective, 3,4,5-Trifluorobenzylamine derivatives have shown promise in modulating neurotransmitter systems. The fluorinated aromatic ring enhances lipophilicity, facilitating better penetration across biological membranes. This property is particularly relevant in central nervous system (CNS) drug development, where blood-brain barrier penetration is often a challenge. Preclinical studies have indicated that certain derivatives exhibit potential as scaffolds for treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

The environmental and safety considerations associated with handling 3,4,5-Trifluorobenzylamine are also important. While it is not classified as a hazardous material under standard regulations, proper handling procedures must be followed to ensure worker safety and prevent environmental contamination. Storage conditions should be controlled to avoid moisture exposure and degradation, while disposal must comply with local chemical waste management guidelines.

The future prospects of 3,4,5-Trifluorobenzylamine in pharmaceutical research are vast. Ongoing studies are exploring its potential applications in targeted drug delivery systems and personalized medicine. The compound's structural flexibility allows for modifications that can enhance drug specificity and reduce side effects. As computational chemistry techniques advance, virtual screening methods are being employed to identify novel derivatives with optimized pharmacokinetic profiles.

In conclusion, 3,4,5-Trifluorobenzylamine (CAS No. 235088-69-4) represents a cornerstone compound in modern medicinal chemistry. Its unique structural features and reactivity make it indispensable for synthesizing bioactive molecules with therapeutic potential across multiple disease areas. As research continues to uncover new applications and synthetic methodologies, this compound will undoubtedly remain at the forefront of pharmaceutical innovation.